Benzene, 1-(1-cyclopropylideneethyl)-4-ethoxy-

• CAS No.: 502852-31-5
• Molecular Formula: C13H16O
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 1-(1-cyclopropylideneethyl)-4-ethoxybenzene
• InChI: InChI=1S/C13H16O/c1-3-14-13-8-6-12(7-9-13)10(2)11-4-5-11/h6-9H,3-5H2,1-2H3
• InChI Key: GQWMDTAXZSOLDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=C2CC2)C

Description

Benzene, 1-(1-cyclopropylideneethyl)-4-ethoxy-: is an organic compound with a unique structure that includes a benzene ring substituted with a cyclopropylideneethyl group and an ethoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzene, 1-(1-cyclopropylideneethyl)-4-ethoxy- typically involves the reaction of benzene derivatives with cyclopropylideneethyl and ethoxy substituents. One common method includes the palladium-catalyzed hydroalkylation of methylenecyclopropanes with simple hydrazones under mild conditions . This method features good functional group compatibility and affords high yields of the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar catalytic processes, optimized for large-scale synthesis. The use of palladium catalysts and controlled reaction conditions ensures high efficiency and yield in industrial settings.

Chemical Reactions Analysis

Types of Reactions: Benzene, 1-(1-cyclopropylideneethyl)-4-ethoxy- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under acidic or basic conditions.

Major Products: The major products formed from these reactions include various substituted benzene derivatives, ketones, aldehydes, and more saturated hydrocarbons.

Scientific Research Applications

Benzene, 1-(1-cyclopropylideneethyl)-4-ethoxy- has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: Its derivatives are studied for potential biological activity and pharmaceutical applications.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzene, 1-(1-cyclopropylideneethyl)-4-ethoxy- involves its interaction with molecular targets through its functional groups. The cyclopropylideneethyl group introduces strain and reactivity, while the ethoxy group can participate in hydrogen bonding and other interactions. These properties enable the compound to engage in various chemical reactions and biological interactions.

Comparison with Similar Compounds

Benzene, (1-cyclopropylideneethyl)-: Similar structure but lacks the ethoxy group.

Benzene, (cyclopropylidenemethyl)-: Similar structure with a different substitution pattern.

Uniqueness: Benzene, 1-(1-cyclopropylideneethyl)-4-ethoxy- is unique due to the presence of both the cyclopropylideneethyl and ethoxy groups, which confer distinct chemical and physical properties